2-(Difluoromethyl)-4-morpholinobenzaldehyde

• Molecular Formula: C12H13F2NO2
• Molecular Weight: 241.23 g/mol
• IUPAC Name: 2-(difluoromethyl)-4-morpholin-4-ylbenzaldehyde
• InChI: InChI=1S/C12H13F2NO2/c13-12(14)11-7-10(2-1-9(11)8-16)15-3-5-17-6-4-15/h1-2,7-8,12H,3-6H2
• InChI Key: GTFOZTZQLDTQIL-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=CC(=C(C=C2)C=O)C(F)F

Description

2-(Difluoromethyl)-4-morpholinobenzaldehyde is a useful research compound. Its molecular formula is C12H13F2NO2 and its molecular weight is 241.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture containing 2-(difluoromethyl)-4-fluorobenzaldehyde (47; 3.50 g, 20.1 mmol), morpholine (48; 1.9 g, 22.1 mmol) and K2CO3 (5.5 g, 40.2 mmol) in 50 mL of DMSO was stirred at 100° C. for 4 h. The resulting reaction mixture was cooled to room temperature and diluted with water (200 mL). The precipitated solids were collected by filtration and dried to afford 2-(difluoromethyl)-4-morpholinobenzaldehyde 49 (2.5 g, 52%).